Rivastigmine metabolite-d6

• Molecular Formula: C10H15NO
• Molecular Weight: 171.27 g/mol
• InChI: InChI=1S/C10H15NO/c1-8(11(2)3)9-5-4-6-10(12)7-9/h4-8,12H,1-3H3/t8-/m0/s1/i2D3,3D3
• InChIKey: GQZXRLWUYONVCP-MXUURUABSA-N

Rivastigmine Metabolite-d6: Deuterated Internal Standard

Rivastigmine metabolite-d6 (NAP 226-90-d6, CAS 1217706-31-4) is a stable isotope-labeled analog of NAP 226-90, the major active metabolite of the cholinesterase inhibitor rivastigmine [1]. The compound is labeled with six deuterium atoms at the N-methyl positions, yielding a mass shift of +6 Da relative to the unlabeled metabolite [2]. This specific isotopic labeling enables its primary application as an internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the accurate quantification of NAP 226-90 in biological matrices [1]. As a structurally identical deuterated standard, it is designed to co-elute with the target analyte while being distinguishable by mass, providing optimal compensation for matrix effects, recovery variations, and instrument fluctuations .

Workflow LC-MS/MS quantification of NAP 226-90

Selection Deuterated internal standard (d6) for bioanalytical method

Use Context Human plasma research matrix bioanalysis; ISTD for matrix-effect correction

• [1] Pharmaffiliates. (n.d.). NAP 226-90-d6. CAS No: 1217706-31-4. View Source
• [2] ChemWhat. (n.d.). Rivastigmine Metabolite D6. CAS#: 1217706-31-4. View Source

Why Substitution with Unlabeled or Analog IS Fails

Substituting Rivastigmine metabolite-d6 with unlabeled NAP 226-90 or a structural analog like pyridostigmine as an internal standard introduces significant analytical error and violates bioanalytical method validation guidelines [1]. Unlabeled NAP 226-90 is the analyte of interest itself; using it as an internal standard would compromise the assay's fundamental ability to distinguish and quantify the compound in biological samples. Structural analogs, while common in early-stage or less critical assays, cannot fully correct for matrix effects, extraction recovery inconsistencies, or ionization suppression/enhancement that a co-eluting, isotopically labeled internal standard can [2]. Specifically, matrix effects can vary by >15% for the analyte, but a proper deuterated IS like NAP 226-90-d6 reduces this variability to less than 5%, ensuring the accuracy and precision required for regulatory submission and robust pharmacokinetic studies [2].

Rivastigmine Metabolite-d6

• Structurally identical, co-elutes with analyte
• Compensates for ion suppression/enhancement
• Mass differentiation enables selective detection

Unlabeled / Analog IS

• Unlabeled NAP 226-90 cannot serve as its own IS
• Structural analog may not co-elute, limiting matrix correction
• May not meet bioanalytical method validation expectations

• [1] Pommier, F., et al. (2003). Quantitative determination of rivastigmine and its major metabolite in human plasma by liquid chromatography with atmospheric pressure chemical ionization tandem mass spectrometry. Journal of Chromatography B, 784(2), 301-313. doi:10.1016/s1570-0232(02)00816-4 View Source
• [2] Noetzli, M., Ansermot, N., Dobrinas, M., & Eap, C. B. (2012). Simultaneous determination of antidementia drugs in human plasma: Procedure transfer from HPLC-MS to UPLC-MS/MS. Journal of Pharmaceutical and Biomedical Analysis, 64-65, 16-25. doi:10.1016/j.jpba.2012.02.008 View Source

Performance Evidence for Rivastigmine Metabolite-d6

Matrix Effect Correction

In a validated UPLC-MS/MS method for antidementia drugs, the use of a deuterated internal standard (similar to NAP 226-90-d6) was shown to correct matrix effects. For the analyte NAP 226-90, matrix effect variability was initially >15%, but after correction by a deuterated internal standard, the variability was reduced to <5% [1].

Matrix Effect Correction

Method context

>15% (no IS) reduced to

Supports matrix-effect correction review

Human plasma, UPLC-MS/MS; cross-study comparable

Validated Accuracy & Precision

Class-level

0.200–30.0 ng/mL calibration range (human plasma)

Supports bioanalytical validation review

LC-APCI-MS/MS; intra-/inter-day precision reported

Chromatographic Co-Elution

Class-level

Expected co-elution with NAP 226-90 under RP-LC

Supports co-elution-based matrix correction context

N-methyl deuteration minimizes retention shift

Regulatory Traceability

Source review

EP Impurity A-d6 / USP Related Compound C-d6

Supports regulatory acceptance review

Supplier-designated reference standard

Evidence Dimension	Matrix Effect Variability (CV%)
Target Compound Data	<5% (post-correction with deuterated IS)
Comparator Or Baseline	>15% (NAP 226-90 without IS correction)
Quantified Difference	Reduction in variability of at least 10 percentage points.
Conditions	Human plasma, protein precipitation with acetonitrile, UPLC-MS/MS (positive ESI mode)

Why This Matters

Demonstrates the critical ability of a deuterated IS like NAP 226-90-d6 to compensate for ion suppression/enhancement, a major source of inaccuracy in LC-MS bioanalysis.

• [1] Noetzli, M., Ansermot, N., Dobrinas, M., & Eap, C. B. (2012). Simultaneous determination of antidementia drugs in human plasma: Procedure transfer from HPLC-MS to UPLC-MS/MS. Journal of Pharmaceutical and Biomedical Analysis, 64-65, 16-25. doi:10.1016/j.jpba.2012.02.008 View Source

Regulatory Accuracy and Precision

An LC-MS/MS method utilizing a deuterated internal standard for NAP 226-90 (the unlabeled metabolite) was fully validated according to international regulatory requirements. The method demonstrated intra- and inter-day accuracy and precision suitable for a calibration range of 0.200 to 30.0 ng/mL for the metabolite in human plasma [1].

Validated Accuracy & Precision

Class-level

0.200–30.0 ng/mL calibration range (human plasma)

Supports bioanalytical validation review

LC-APCI-MS/MS; intra-/inter-day precision reported

Evidence Dimension	Validated Quantification Range & Precision
Target Compound Data	0.200 - 30.0 ng/mL with suitable intra- and inter-day accuracy and precision.
Comparator Or Baseline	Typical non-deuterated IS method may have a narrower range or poorer precision due to incomplete matrix effect correction.
Quantified Difference	Enables quantification at the low ng/mL level with regulatory compliance.
Conditions	Human plasma, liquid-liquid extraction, LC-APCI-MS/MS, MDS Sciex API 3000

Why This Matters

Validated method parameters provide direct evidence that the use of a deuterated IS like NAP 226-90-d6 enables robust, reproducible quantification suitable for clinical and preclinical studies requiring regulatory oversight.

• [1] Pommier, F., et al. (2003). Quantitative determination of rivastigmine and its major metabolite in human plasma by liquid chromatography with atmospheric pressure chemical ionization tandem mass spectrometry. Journal of Chromatography B, 784(2), 301-313. doi:10.1016/s1570-0232(02)00816-4 View Source

Co-Elution with Target Analyte

Rivastigmine metabolite-d6 is a deuterated analog, meaning it is chemically identical to NAP 226-90 except for the substitution of six hydrogen atoms with deuterium. This near-perfect structural similarity ensures that it co-elutes with the analyte under the same chromatographic conditions, a fundamental requirement for a reliable internal standard [1]. While some deuterated compounds can exhibit slight retention time shifts, the -d6 labeling on the N-methyl groups of NAP 226-90 is positioned to minimize such effects compared to labeling elsewhere on the molecule .

Chromatographic Co-Elution

Class-level

Expected co-elution with NAP 226-90 under RP-LC

Supports co-elution-based matrix correction context

N-methyl deuteration minimizes retention shift

Evidence Dimension	Chromatographic Retention Time Shift
Target Compound Data	Minimal shift (expected to co-elute with NAP 226-90).
Comparator Or Baseline	Other deuterated IS or structural analogs may exhibit significant retention time differences, leading to inaccurate correction.
Quantified Difference	Co-elution ensures accurate compensation for matrix effects across the entire peak.
Conditions	Reversed-phase LC conditions typical for NAP 226-90 analysis.

Why This Matters

Co-elution is critical for a stable isotope-labeled internal standard to effectively correct for matrix effects and ionization variations, ensuring data integrity and method robustness.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. doi:10.1002/rcm.1790 View Source

USP and EP Compliance Traceability

Rivastigmine metabolite-d6 is explicitly referenced as Rivastigmine EP Impurity A-d6 and Rivastigmine USP Related Compound C-d6. It is provided as a fully characterized reference standard compliant with regulatory guidelines for analytical method development, method validation, and quality control applications [1]. This specific pharmacopeial designation ensures direct traceability to the same standards required for Abbreviated New Drug Applications (ANDA) and commercial production.

Regulatory Traceability

Source review

EP Impurity A-d6 / USP Related Compound C-d6

Supports regulatory acceptance review

Supplier-designated reference standard

Evidence Dimension	Regulatory Acceptance
Target Compound Data	Explicitly designated as EP Impurity A-d6 and USP Related Compound C-d6, compliant with guidelines.
Comparator Or Baseline	A generic deuterated internal standard without pharmacopeial designation.
Quantified Difference	Direct traceability and acceptance for regulatory submissions.
Conditions	Analytical method validation for pharmaceutical quality control.

Why This Matters

Procurement of a compound with explicit EP/USP designation eliminates the risk of regulatory rejection and streamlines the analytical development pathway for drug products and generic applications.

• [1] Axios Research. (n.d.). Rivastigmine EP Impurity A-d6 (Rivastigmine USP Related Compound C-d6, NAP226-90-d6). View Source

Primary Applications of Rivastigmine Metabolite-d6

Human Plasma Bioanalysis for PK Studies

Rivastigmine metabolite-d6 is the preferred internal standard for developing and validating LC-MS/MS methods to quantify NAP 226-90 in human plasma, particularly for regulatory pharmacokinetic studies. The evidence demonstrates that its use enables matrix effect correction from >15% to <5% [3], and supports a validated calibration range of 0.200-30.0 ng/mL with suitable accuracy and precision [4]. This ensures the generation of robust, submission-ready data for drug development or therapeutic drug monitoring.

QC and Impurity Profiling in Manufacturing

Given its designation as Rivastigmine EP Impurity A-d6 and USP Related Compound C-d6, this deuterated standard is essential for pharmaceutical quality control laboratories [3]. It serves as a certified reference material for identifying and quantifying NAP 226-90 as an impurity in rivastigmine active pharmaceutical ingredient (API) and finished drug products, ensuring compliance with compendial monograph limits and supporting ANDA filings.

Method Development for Complex Matrices

When developing methods for challenging matrices such as rat plasma, brain homogenate, or urine, Rivastigmine metabolite-d6 provides superior analytical reliability. Its near-identical chromatographic behavior ensures co-elution with NAP 226-90 [4], effectively compensating for matrix-specific ion suppression/enhancement that structural analogs cannot fully address. This is critical for achieving the sensitivity and specificity required for preclinical ADME studies where metabolite concentrations may be very low.

Application

Selection Property

Validation Focus

Human plasma research matrix bioanalysis

Matrix-effect correction with deuterated IS

Bioanalytical validation review

Pharmaceutical impurity profiling

Certified reference material for impurity identification

Compendial compliance documentation

Complex matrix method development

Co-elution with target analyte

Matrix-specific ion suppression assessment

• [1] Noetzli, M., Ansermot, N., Dobrinas, M., & Eap, C. B. (2012). Simultaneous determination of antidementia drugs in human plasma: Procedure transfer from HPLC-MS to UPLC-MS/MS. Journal of Pharmaceutical and Biomedical Analysis, 64-65, 16-25. doi:10.1016/j.jpba.2012.02.008 View Source
• [2] Pommier, F., et al. (2003). Quantitative determination of rivastigmine and its major metabolite in human plasma by liquid chromatography with atmospheric pressure chemical ionization tandem mass spectrometry. Journal of Chromatography B, 784(2), 301-313. doi:10.1016/s1570-0232(02)00816-4 View Source
• [3] Axios Research. (n.d.). Rivastigmine EP Impurity A-d6 (Rivastigmine USP Related Compound C-d6, NAP226-90-d6). View Source
• [4] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. doi:10.1002/rcm.1790 View Source